Cysteine-beta-naphthylamide
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Overview
Description
L-cysteine 2-naphthylamide is an L-cysteine derivative that is the amide obtained by formal condensation of the carboxy group of L-cysteine with the amino group of 2-naphthylamine. It has a role as a chromogenic compound and a human xenobiotic metabolite. It is an amino acid amide, a N-(2-naphthyl)carboxamide and a L-cysteine derivative.
Scientific Research Applications
Enzyme Activity Measurement
Cysteine-beta-naphthylamide plays a critical role in measuring enzyme activities in various scientific studies. For instance, Wintersberger, Müller-Hartburg, and Tuppy (1966) utilized S-benzyl-l-cysteine-β-naphthylamide to simplify and enhance the chemical determination of oxytocinase activity in pregnancy sera. This substrate, when enzymatically cleaved, allows for either colorimetric or fluorometric estimation, proving more efficient than previously used substrates (Wintersberger, Müller-Hartburg, & Tuppy, 1966).
Fluorometric Method Development
Uete et al. (1977) developed a fluorometric method to measure cystyl-amino peptidase activity, essential in clinical routine work, especially for assessing placental function in pregnancy. In this method, L-cystine-di-beta-naphthylamide, in the presence of a thiol like mercaptoethanol, converts to L-cysteine-beta-naphthylamide, enabling the measurement of enzyme activity hydrolyzing these substrates (Uete et al., 1977).
Intracellular Enzyme Activity Analysis
Ulbricht et al. (1995) quantified intracellular cathepsin activities in human lung tumor cell lines using substrates coupled to 4-methoxy-beta-naphthylamide. This study highlighted the involvement of cysteine proteases like cathepsin B and L in invasive processes of malignant cells, providing insights into their roles in diseases and as potential prognostic markers for human lung cancer (Ulbricht et al., 1995).
Interference Avoidance in Azo Dye Determination
Doebber and Miller (1976) found that cysteine, when used as a sulfhydryl activator in measuring the activity of benzoyl-arginine-β-naphthylamide hydrolase, interfered with the reaction of β-naphthylamine. They developed a method to extract β-naphthylamine quantitatively from the enzyme reaction mixture, significantly minimizing interference and improving the accuracy of enzymatic activity measurements (Doebber & Miller, 1976).
Enzyme Assays in Microplates
Johansen, Knight, and Barrett (1999) described rapid assay procedures for the enzyme legumain using substrates like succinyl-Ala-Ala-Asn-4-methoxy-2-naphthylamide. This work is significant for understanding the role of legumain in antigen processing for MHC class II, highlighting the utility of naphthylamide derivatives in enzyme assays (Johansen, Knight, & Barrett, 1999).
Properties
CAS No. |
65322-97-6 |
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Molecular Formula |
C13H14N2OS |
Molecular Weight |
246.33 g/mol |
IUPAC Name |
(2R)-2-amino-N-naphthalen-2-yl-3-sulfanylpropanamide |
InChI |
InChI=1S/C13H14N2OS/c14-12(8-17)13(16)15-11-6-5-9-3-1-2-4-10(9)7-11/h1-7,12,17H,8,14H2,(H,15,16)/t12-/m0/s1 |
InChI Key |
NCMHLYITDACZJV-LBPRGKRZSA-N |
Isomeric SMILES |
C1=CC=C2C=C(C=CC2=C1)NC(=O)[C@H](CS)N |
SMILES |
C1=CC=C2C=C(C=CC2=C1)NC(=O)C(CS)N |
Canonical SMILES |
C1=CC=C2C=C(C=CC2=C1)NC(=O)C(CS)N |
sequence |
C |
Synonyms |
cysteine-beta-naphthylamide |
Origin of Product |
United States |
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